5-Methyl-2-(3-trifluoromethylphenyl)-pyrazole-3-carboxylic acid

• IUPAC Name: 5-methyl-2-[3-(trifluoromethyl)phenyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H9F3N2O2/c1-7-5-10(11(18)19)17(16-7)9-4-2-3-8(6-9)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key: HZTAGHDDVYOKGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)O)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.21 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The carboxylic acid group could participate in acid-base reactions, and the pyrazole ring might undergo reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the carboxylic acid group could make the compound acidic. The trifluoromethyl group could influence the compound’s reactivity and stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s being studied for potential medicinal uses, the mechanism of action would involve how the compound interacts with biological targets in the body.

Future Directions

The future research directions would depend on the results of initial studies on this compound. If it shows promising activity in biological assays, for example, it could be further developed as a potential therapeutic agent.